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Introduction
IR-780 is a lipophilic, near-infrared (NIR) heptamethine cyanine dye with significant potential in

preclinical and translational research. Its strong absorbance and fluorescence in the NIR

window (700-900 nm), coupled with its inherent tumor-targeting properties, make it a valuable

tool for a range of applications, including in vivo imaging, photothermal therapy (PTT), and

targeted drug delivery.[1][2][3] This document provides detailed application notes and

experimental protocols for the effective use of IR-780 dye in a research setting.

Physicochemical and Photophysical Properties
IR-780 exhibits favorable photophysical properties for biological applications, including a high

molar extinction coefficient and a fluorescence emission profile that allows for deep tissue

penetration with minimal autofluorescence.[1][4][5] These properties are summarized in the

table below.
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Property Value References

Maximum Excitation

Wavelength (λmax)
777 - 780 nm [1][4]

Maximum Emission

Wavelength (λem)
798 - 823 nm [1][4]

Molar Extinction Coefficient (ε) 265,000–330,000 M⁻¹cm⁻¹ [1][6]

Fluorescence Quantum Yield

(ΦF)

Highly solvent and

environment dependent. Can

be significantly enhanced upon

encapsulation.

[1][6][7]

In DMSO ~13%

In Ethanol, FBS, whole blood 12-14%

In water ~0.3%

Singlet Oxygen Quantum Yield

(ΦΔ)
0.127 [1][6]

Molecular Weight 667.1 g/mol [8]

Solubility

Soluble in organic solvents like

DMSO, chloroform, and slightly

soluble in ethanol. Poorly

soluble in aqueous solutions.

[8][9]

Tumor-Targeting Mechanism
The selective accumulation of IR-780 in tumor cells is a key advantage for cancer-related

applications. This targeting is not primarily due to the enhanced permeability and retention

(EPR) effect alone, but rather an active uptake mechanism.
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Studies have shown that the organic anion-transporting polypeptide 1B3 (OATP1B3) plays a

dominant role in the transport of IR-780 into tumor cells.[2][3][10] OATP1B3 is often

overexpressed on the surface of various cancer cells.[2] Following transport into the cell, IR-
780 preferentially accumulates in the mitochondria.[2][3] This active uptake mechanism

contributes to a high tumor-to-background signal ratio in imaging applications.

Experimental Protocols
I. In Vitro Cell Staining for Fluorescence Microscopy
This protocol describes the staining of cancer cells with IR-780 for visualization using confocal

microscopy.
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IR-780 iodide (e.g., Sigma-Aldrich)

Dimethyl sulfoxide (DMSO)

Cell culture medium appropriate for your cell line

Phosphate-buffered saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Glass-bottom petri dishes or chamber slides

Optional: DAPI for nuclear counterstaining, MitoTracker Green FM for mitochondrial co-

localization.

Procedure:

Cell Seeding: Seed prostate cancer cells (e.g., PC-3, LNCaP) or other cancer cell lines in

35-mm glass-bottom petri dishes at a density of 1x10⁴ cells per dish.[10]

Cell Culture: Culture the cells for 24 hours at 37°C in a humidified atmosphere with 5% CO₂

to allow for cell adhesion.[10]

Preparation of Staining Solution: Prepare a 1 mM stock solution of IR-780 in DMSO.[10]

Immediately before use, dilute the stock solution in cell culture medium to a final working

concentration of 20 µM.[10]

Staining: Remove the culture medium from the cells and add the 20 µM IR-780 working

solution.[10]

Incubation: Incubate the cells at 37°C for 20 minutes. This incubation time has been shown

to be optimal for achieving peak mean fluorescence intensity in prostate cancer cells.[10]

Washing: Wash the cells twice with PBS to remove unbound dye.[10]

Counterstaining (Optional):
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For nuclear staining, incubate with DAPI at 37°C for 10 minutes, followed by two washes

with PBS.[10]

For mitochondrial co-localization, incubate with 200 nM MitoTracker Green FM for 30

minutes at 37°C, followed by repeated rinsing.[10]

Fixation: Fix the cells with 4% PFA for 10 minutes at room temperature.[10]

Final Wash: Wash the cells twice with PBS.[10]

Mounting and Imaging: Mount the slides with an aqueous mounting medium and observe

under a confocal laser microscope. Use an excitation wavelength of ~633 nm and detect

emission around 780 nm.[10]

II. In Vivo Near-Infrared Fluorescence (NIRF) Imaging
This protocol outlines the procedure for non-invasive imaging of tumor-bearing mice using IR-
780.
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IR-780 iodide

Vehicle for injection (e.g., a mixture of DMSO, PEG300, Tween-80, and saline)

Tumor-bearing mice (e.g., subcutaneous or orthotopic xenograft models)

Anesthesia (e.g., isoflurane)

In vivo imaging system with NIR fluorescence capabilities (e.g., IVIS Spectrum)

Procedure:

Animal Model: Establish tumor xenografts in mice. For example, subcutaneous injection of

cancer cells.

Preparation of Injection Solution: Due to its hydrophobicity, IR-780 needs to be formulated for

intravenous injection. A common formulation involves dissolving IR-780 in DMSO, then

mixing with PEG300 and Tween-80, followed by dilution with saline.[11] The final

concentration should be adjusted to deliver a dose of approximately 1 mg/kg.[11]

Injection: Anesthetize the mice using isoflurane. Inject the prepared IR-780 solution (typically

100-200 µL) via the tail vein.[5][12]

Imaging: Acquire whole-body NIRF images at various time points post-injection (e.g., 5

minutes, 1, 4, 24, 48, 72, and 96 hours).[12] Use an appropriate excitation filter (e.g., 745

nm) and emission filter (e.g., 810 nm).[12]

Image Analysis: Quantify the fluorescence intensity in the tumor region and in a non-tumor

bearing area (e.g., muscle) to calculate the tumor-to-background ratio (TBR). A TBR greater

than 5 is often considered reliable for tumor identification.[13]

Ex Vivo Imaging (Optional): At the end of the experiment, euthanize the mice and dissect the

tumor and major organs (liver, spleen, kidneys, lungs, heart). Image the dissected tissues to

confirm the biodistribution of the dye.[12]

Tumor-to-Background Ratios (TBR) Reported in Literature:
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Animal Model Imaging Agent Time Point TBR Reference

Ovarian
Cancer
Xenograft

FA-
IR780&PFOB-
SNPs

Intraoperative ~7.62 [13]

Ovarian Cancer

Xenograft

OTL38 (folate-

S0456)
Intraoperative ~4.4 [13]

| Subcutaneous SKOV3 Tumors | FA-IR780&PFOB-SNPs | - | >5 |[13] |

III. Photothermal Therapy (PTT) Protocol
This protocol provides a general guideline for in vivo photothermal therapy using IR-780.

Materials:

IR-780 loaded nanoparticles (to enhance stability and tumor accumulation)

Tumor-bearing mice

Anesthesia

NIR laser (e.g., 808 nm) with an optical fiber

Infrared thermal imaging camera

Procedure:

Administration of PTT Agent: Intravenously inject tumor-bearing mice with an IR-780

formulation (e.g., FA-IR780-NP at a dose corresponding to 1 mg/kg of IR-780).[11]

Accumulation: Allow the agent to accumulate in the tumor. The optimal time for irradiation is

typically 24 to 72 hours post-injection, which should be determined from biodistribution

studies.[11]

Anesthesia and Irradiation: Anesthetize the mice. Irradiate the tumor area with an 808 nm

NIR laser at a power density of 1 W/cm² for 10 minutes.[11]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9581730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9581730/
https://www.benchchem.com/product/b12386742/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-780-dye
https://www.benchchem.com/product/b12386742/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-780-dye
https://www.benchchem.com/product/b12386742/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-780-dye
https://www.benchchem.com/product/b12386742/docs?utm_src=pdf-body#application-notes-and-protocols-for-ir-780-dye
https://pmc.ncbi.nlm.nih.gov/articles/PMC6503636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6503636/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6503636/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature Monitoring: Monitor the temperature of the tumor surface using an infrared

thermal imaging camera during irradiation. A temperature increase to above 42°C is

generally required for effective hyperthermia.

Tumor Growth Monitoring: Monitor the tumor size and body weight of the mice over time to

evaluate the therapeutic efficacy.

IV. Flow Cytometry for Cellular Uptake Analysis
This protocol can be adapted to quantify the cellular uptake of IR-780.

Materials:

Cancer cell lines

IR-780 iodide

Cell culture medium

PBS

Trypsin-EDTA

Flow cytometry staining buffer (e.g., PBS with 1% FBS)

Flow cytometer with appropriate lasers and detectors for NIR range.

Procedure:

Cell Treatment: Seed cells in a multi-well plate and allow them to adhere overnight. Treat the

cells with different concentrations of IR-780 or a single concentration for various time points.

Cell Harvesting: Wash the cells with PBS and detach them using Trypsin-EDTA.

Cell Preparation: Resuspend the cells in flow cytometry staining buffer and count them.

Adjust the cell concentration to approximately 1 x 10⁶ cells/mL.[14]

Data Acquisition: Analyze the cells using a flow cytometer. Use an excitation laser and

emission filter appropriate for IR-780 (e.g., excitation with a red laser and detection in a far-
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red channel).

Data Analysis: Gate on the live cell population and quantify the mean fluorescence intensity

of the IR-780 signal to determine cellular uptake.

Conclusion
IR-780 is a versatile NIR dye with significant promise in cancer research. Its inherent tumor-

targeting capabilities and favorable photophysical properties make it an excellent candidate for

developing advanced diagnostic and therapeutic strategies. The protocols provided herein offer

a starting point for researchers to effectively utilize IR-780 in their studies. Optimization of these

protocols for specific cell lines, animal models, and instrumentation is recommended to achieve

the best results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386742?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

